Cas no 2227728-89-2 (methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate)
methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate
- 2227728-89-2
- EN300-1744340
- methyl 5-[(3S)-3-aminobutyl]-2-methylfuran-3-carboxylate
-
- Inchi: 1S/C11H17NO3/c1-7(12)4-5-9-6-10(8(2)15-9)11(13)14-3/h6-7H,4-5,12H2,1-3H3/t7-/m0/s1
- InChI Key: CJJRMSUAXKLEFY-ZETCQYMHSA-N
- SMILES: O1C(C)=C(C(=O)OC)C=C1CC[C@H](C)N
Computed Properties
- Exact Mass: 211.12084340g/mol
- Monoisotopic Mass: 211.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 65.5Ų
methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1744340-0.05g |
methyl 5-[(3S)-3-aminobutyl]-2-methylfuran-3-carboxylate |
2227728-89-2 | 0.05g |
$1764.0 | 2023-09-20 | ||
| Enamine | EN300-1744340-0.1g |
methyl 5-[(3S)-3-aminobutyl]-2-methylfuran-3-carboxylate |
2227728-89-2 | 0.1g |
$1849.0 | 2023-09-20 | ||
| Enamine | EN300-1744340-0.25g |
methyl 5-[(3S)-3-aminobutyl]-2-methylfuran-3-carboxylate |
2227728-89-2 | 0.25g |
$1933.0 | 2023-09-20 | ||
| Enamine | EN300-1744340-0.5g |
methyl 5-[(3S)-3-aminobutyl]-2-methylfuran-3-carboxylate |
2227728-89-2 | 0.5g |
$2017.0 | 2023-09-20 | ||
| Enamine | EN300-1744340-1.0g |
methyl 5-[(3S)-3-aminobutyl]-2-methylfuran-3-carboxylate |
2227728-89-2 | 1g |
$2101.0 | 2023-06-03 | ||
| Enamine | EN300-1744340-2.5g |
methyl 5-[(3S)-3-aminobutyl]-2-methylfuran-3-carboxylate |
2227728-89-2 | 2.5g |
$4117.0 | 2023-09-20 | ||
| Enamine | EN300-1744340-5.0g |
methyl 5-[(3S)-3-aminobutyl]-2-methylfuran-3-carboxylate |
2227728-89-2 | 5g |
$6092.0 | 2023-06-03 | ||
| Enamine | EN300-1744340-10.0g |
methyl 5-[(3S)-3-aminobutyl]-2-methylfuran-3-carboxylate |
2227728-89-2 | 10g |
$9032.0 | 2023-06-03 | ||
| Enamine | EN300-1744340-1g |
methyl 5-[(3S)-3-aminobutyl]-2-methylfuran-3-carboxylate |
2227728-89-2 | 1g |
$2101.0 | 2023-09-20 | ||
| Enamine | EN300-1744340-5g |
methyl 5-[(3S)-3-aminobutyl]-2-methylfuran-3-carboxylate |
2227728-89-2 | 5g |
$6092.0 | 2023-09-20 |
methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate
Methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate (CAS No. 2227728-89-2): A Comprehensive Overview
Methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate, identified by its unique CAS number 2227728-89-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug development and synthetic methodologies.
The structural framework of methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate encompasses a furan ring substituted with a carboxylate ester group at the 3-position and an (S)-configured 3-aminobutyl side chain at the 5-position. This specific arrangement imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the amino group and the chiral center at the butyl chain enhances its utility in constructing enantiomerically pure compounds, which are increasingly sought after in medicinal chemistry due to their improved pharmacological profiles.
In recent years, there has been a growing emphasis on the development of chiral building blocks that can be incorporated into drug candidates to enhance their efficacy and reduce side effects. The stereochemistry of methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate makes it an ideal candidate for such applications. Researchers have leveraged this compound to synthesize novel analogs with enhanced binding affinity and selectivity, demonstrating its importance in rational drug design.
One of the most compelling aspects of methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate is its role as a precursor in the synthesis of bioactive molecules. The furan ring, a heterocyclic aromatic system, is known for its prevalence in natural products and pharmaceuticals. Its incorporation into drug candidates often confers favorable physicochemical properties, such as improved solubility and metabolic stability. Furthermore, the carboxylate ester functionality provides a versatile handle for further chemical modifications, allowing chemists to tailor the molecule to specific biological targets.
The (S)-configuration at the 3-amino butyl side chain is particularly noteworthy, as it introduces chirality into the molecule. Chiral drugs are often more effective than their racemic counterparts because they can interact selectively with biological targets that are themselves chiral. This specificity can lead to improved therapeutic outcomes and reduced toxicity. The synthesis of enantiomerically pure compounds like methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate represents a significant advancement in medicinal chemistry, enabling the development of next-generation therapeutics.
Recent studies have highlighted the utility of this compound in the synthesis of protease inhibitors, which are critical for treating a wide range of diseases, including cancer and infectious disorders. The structural features of methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate allow it to mimic natural substrates or transition states, thereby inhibiting enzyme activity effectively. By incorporating this compound into drug candidates, researchers have been able to design molecules with enhanced potency and selectivity against target proteases.
The versatility of methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate extends beyond protease inhibition. It has also been employed in the development of kinase inhibitors, which play a crucial role in cancer therapy. Kinases are enzymes that regulate many cellular processes, and their dysregulation is often associated with tumor growth and progression. By targeting specific kinases with high selectivity, researchers can develop therapies that disrupt cancer cell signaling pathways without harming healthy cells.
The synthesis of complex molecules like kinase inhibitors often requires multiple steps and sophisticated synthetic strategies. The availability of intermediates such as methyl 5-(3S)-3-aminobutyl-2-methylfuran-3-carboxylate streamlines this process by providing chemists with pre-functionalized building blocks that can be readily incorporated into larger frameworks. This approach not only accelerates drug discovery but also reduces costs associated with custom synthesis.
In addition to its applications in drug development, methyl 5-(3S)-3-aminobutulayl-methlfuranalrdoxycarboxyllte has shown promise in materials science and agrochemical research. Its unique structural features make it a suitable candidate for designing novel polymers or functional materials with tailored properties. Furthermore, its ability to act as a precursor for bioactive molecules has implications for developing new pesticides or herbicides that are more effective and environmentally friendly.
The future prospects for this compound are promising, with ongoing research exploring new synthetic pathways and applications. Advances in computational chemistry and high-throughput screening techniques are expected to further enhance the utility of intermediates like methyl 5-(3S)-3-amlnbutulayl-methlfuranalrdoxycarboxyllte. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can predictably design molecules with desired properties, thereby accelerating the discovery process.
In conclusion, methyl 5-(35)-33-amlnbutulayl-methlfuranalrdoxycarboxyllte (CAS No. 2227728--89--22) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it an invaluable intermediate for synthesizing enantiomerically pure compounds with potential applications across various therapeutic areas. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in drug discovery and development.
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